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The dental procedure code 41899 designates an "unlisted procedure involving dentoalveolar
structures.” This code is utilized for novel, customized, or complex surgical interventions that
do not have a specific, established code. Such procedures often represent the cutting edge of
oral and maxillofacial surgery, addressing challenging clinical scenarios like severe bone
atrophy. This guide provides a comparative overview of advanced surgical techniques that
would typically be reported under this code, with a focus on experimental data and detailed
methodologies to support research and clinical evaluation.

Comparative Analysis of Advanced Alveolar Ridge
Augmentation Techniques

Severe alveolar ridge atrophy presents a significant challenge for successful dental implant
placement. The following tables summarize quantitative data from studies on innovative
augmentation techniques designed to overcome these limitations.

Table 1: Performance of Customized Allogeneic Bone Blocks (CABB) vs. Autogenous Bone
Blocks (ABB)
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Customized
. Autogenous Bone
Outcome Measure Allogeneic Block p-value

Block (ABB) Group
(CABB) Group

Horizontal Bone Gain

4.29 +1.48 mm 1.12 £ 3.25 mm <0.05
(Imm below crest)
Horizontal Bone
) 42.15 + 14.03% 92.52 + 55.78% <0.05
Resorption (at crest)
Operative Time Shorter Longer <0.05

Data from a 6-month
randomized controlled
clinical trial.[1][2]

Table 2: Pooled Outcomes of Alveolar Ridge Split (ARS) Procedures

Outcome Measure Pooled Result (95% Confidence Interval)
Gained Alveolar Ridge Width 3.348 mm (2.533 mm, 4.163 mm)
Implant Survival Rate 98.1% (96.9%, 98.9%)

Data from a meta-analysis of 25 studies on the
Alveolar Ridge Split (ARS) technique.[3]

Featured Unlisted Dentoalveolar Procedures

This section details the methodologies for two advanced surgical techniques that address
significant horizontal ridge deficiencies. Due to their novel and customized nature, these
procedures are prime examples of services coded under 41899.

Customized Allogeneic Bone Block (CABB)
Augmentation

This technique utilizes a patient-specific, 3D-planned and milled allogeneic bone block to
precisely fit the deficient alveolar ridge, eliminating the need for a second surgical site to
harvest autogenous bone.
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A randomized controlled clinical trial evaluated the efficacy of customized allogeneic bone
blocks against the gold standard, autogenous bone blocks, for ridge augmentation.[1][2]

» Patient Population: 24 patients requiring ridge augmentation were randomly assigned to
either the CABB or ABB group.

« Intervention (CABB Group):

o Pre-operative Planning: A CBCT scan of the patient's jaw is used to create a 3D digital
model of the bone defect. A customized allogeneic bone block is virtually designed to
precisely match the defect morphology.[4][5]

o Surgical Procedure: Under local anesthesia, a full-thickness flap is elevated to expose the
alveolar ridge defect. The pre-fabricated, customized allogeneic bone block is positioned
and fixed to the recipient site using osteosynthesis screws.

o Graft Coverage: The block is covered with a resorbable collagen membrane, which is
secured with titanium pins.

o Closure: A tension-free primary closure of the flap is performed.
» Control (ABB Group):

o Surgical Procedure: In addition to the recipient site preparation, a second surgical site
(typically the ramus or chin) is operated on to harvest an autogenous bone block. This
block is then manually shaped and adapted to the defect and fixated with screws.

e Primary Outcome: The primary outcome measured was the horizontal bone gain at 1 mm
below the alveolar ridge crest (HBG1).

» Follow-up: Patients were followed for 6 months, with clinical and radiographic assessments
to measure bone gain, resorption, and operative time.[1][2] Histological samples were also
taken to confirm new bone formation.[1][6]
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Workflow for the Randomized Controlled Trial of CABB vs. ABB.
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Customized Alveolar Ridge-Splitting (CARS) Technique

The CARS technique is a modification of the traditional alveolar ridge-splitting procedure. It is
designed to create a favorable intraosseous defect to enhance the predictability of horizontal
ridge augmentation, particularly in the atrophic anterior maxilla.[7][8][9]

The following methodology is based on a retrospective case series of sixteen consecutive
patients treated with the CARS procedure.[7][8]

o Patient Selection: Patients with an atrophic anterior maxilla requiring horizontal
augmentation for future implant placement.

e Surgical Procedure (Staged Approach):

o Incision and Flap Elevation: A crestal incision is made at the edentulous site, and a full-
thickness flap is elevated to expose the residual alveolar bone.

o Customized Osteotomy Cuts: Designed cuts are made in the residual alveolar bone to
delineate the segment to be mobilized. These cuts create the outline of a future
intraosseous defect.

o Greenstick Fracture: The buccal cortical plate is carefully mobilized using osteotomes,
creating a greenstick fracture at the base. This expands the ridge horizontally.

o Grafting: The gap created between the buccal and palatal cortical plates is filled with bone
grafting material.

o Implant Placement: Implants can be placed simultaneously with the CARS procedure or in
a subsequent surgery 3-4 weeks later, depending on the clinical conditions.[7]

o Follow-up: All cases in the series were followed for 12 to 24 months after implant loading to
confirm successful treatment and implant stability.[8]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://scispace.com/pdf/the-custom-alveolar-ridge-splitting-cars-technique-for-13dk0els17.pdf
https://pubmed.ncbi.nlm.nih.gov/34076636/
https://www.semanticscholar.org/paper/The-Custom-Alveolar-Ridge-Splitting-(CARS)-for-in-A-Froum-Kadi/17c92907fba3e50ba8d553524fd95100c9b3ac10
https://scispace.com/pdf/the-custom-alveolar-ridge-splitting-cars-technique-for-13dk0els17.pdf
https://pubmed.ncbi.nlm.nih.gov/34076636/
https://scispace.com/pdf/the-custom-alveolar-ridge-splitting-cars-technique-for-13dk0els17.pdf
https://pubmed.ncbi.nlm.nih.gov/34076636/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Validation & Comparative

Check Availability & Pricing

Start: Atrophic Alveolar Ridge

1. Crestal Incision & Flap Elevation

2. Customized Osteotomy Cuts
(Defining the segment)

3. Mobilization of Buccal Plate
(Greenstick Fracture)

4. Horizontal Ridge Expansion Achieved

5. Bone Grafting in Created Gap

i

6. Implant Placement
(Simultaneous or Delayed)

End: Augmented Ridge with Implant

Click to download full resolution via product page

Surgical workflow for the CARS technique.

Conclusion
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Procedures falling under the unlisted code 41899, such as Customized Allogeneic Bone Block
augmentation and the Customized Alveolar Ridge-Splitting technique, represent significant
advancements in treating severe dentoalveolar defects. The use of 3D planning and custom-
milled allografts shows promise in improving bone gain and reducing patient morbidity
compared to traditional autogenous blocks. Similarly, modified surgical approaches like CARS
aim to increase the predictability of ridge augmentation. While the evidence for these novel
techniques is still emerging, the available data from randomized controlled trials and case
series are encouraging. Further large-scale comparative studies are necessary to fully
establish their long-term efficacy and define their precise role in clinical practice.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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